N-(3,5-dimethylphenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O5/c1-12-8-13(2)10-14(9-12)21-20(23)19-7-6-18(27-19)16-5-4-15(26-3)11-17(16)22(24)25/h4-11H,1-3H3,(H,21,23)
• InChI Key: APNQJOVNFUJGNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)OC)[N+](=O)[O-])C
• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol

Description

N-(3,5-dimethylphenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide, also known as DMF, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF is a furan carboxamide derivative that exhibits unique properties that make it a valuable tool in scientific research.

Scientific Research Applications

Antiviral Research

A study on furan-carboxamide derivatives highlights their potential as novel inhibitors against lethal H5N1 influenza A viruses. These compounds, including similar structural analogs, have shown significant anti-influenza activity, suggesting a promising area of application for N-(3,5-dimethylphenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide in antiviral research (Yu Yongshi et al., 2017).

Material Science

Research into the electrochemical and electrochromic properties of aromatic polyamides containing furan units has revealed their potential for high-performance materials. These findings suggest that furan-carboxamide derivatives could be explored for their application in creating novel materials with desirable thermal and electrochromic properties (Guey‐Sheng Liou & Cha-Wen Chang, 2008).

Antimicrobial Applications

The synthesis and evaluation of furan-carboxamide derivatives for antimicrobial activities against clinically isolated drug-resistant bacteria have shown that these compounds exhibit significant effectiveness. This indicates a potential application for this compound in developing new antimicrobial agents, particularly against drug-resistant strains (A. Siddiqa et al., 2022).